Cas no 91577-92-3 (1-Butanol, 2-methyl-, 4-nitrobenzoate, (2S)-)

• Product Name: 1-Butanol, 2-methyl-, 4-nitrobenzoate, (2S)-
• CAS No: 91577-92-3
• MF: C₁₂H₁₅NO₄
• MW: 237.251803636551
• CID: 786966
• Update Time: 2024-02-01

1-Butanol, 2-methyl-, 4-nitrobenzoate, (2S)- Chemical and Physical Properties

Names and Identifiers

• 1-Butanol, 2-methyl-, 4-nitrobenzoate, (2S)-
• 1-Butanol, 2-methyl-, 1-(4-nitrobenzoate), (2S)-

• Inchi： 1S/C12H15NO4/c1-3-9(2)8-17-12(14)10-4-6-11(7-5-10)13(15)16/h4-7,9H,3,8H2,1-2H3/t9-/m0/s1
• InChI Key： OPTWCGBPFYHUBZ-VIFPVBQESA-N
• SMILES： C(OC(=O)C1=CC=C([N+]([O-])=O)C=C1)[C@@H](C)CC

Experimental Properties

• Density: 1.154±0.06 g/cm3(Predicted)
• Melting Point: 51 °C
• Boiling Point: 348.8±25.0 °C(Predicted)